Cas no 1880946-04-2 (N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine)

• Product Name: N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine
• CAS No: 1880946-04-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5702508
• PubChem ID: 130615828
• Update Time: 2025-05-23

N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine
• 1880946-04-2
• EN300-1609322

• Inchi： 1S/C9H15N3O/c1-3-6(2)10-9-11-8(12-13-9)7-4-5-7/h6-7H,3-5H2,1-2H3,(H,10,11,12)
• InChI Key： KKYYFDULTRITDS-UHFFFAOYSA-N
• SMILES： O1C(NC(C)CC)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51Ų

Additional information on N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine

N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine: A Comprehensive Overview

The compound N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine, identified by the CAS number 1880946-04-2, is a fascinating molecule with significant potential in various fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 1,2,4-oxadiazole ring system with a cyclopropyl group and a butanamide moiety. The oxadiazole ring is a heterocyclic structure that has been extensively studied due to its versatile reactivity and applications in drug design.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations. This feature makes it an attractive substrate for further functionalization in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a building block in the development of novel bioactive molecules. For instance, researchers have explored its role in the construction of kinase inhibitors and other enzyme-targeting agents. The butanamide moiety contributes to the compound's solubility and bioavailability, making it an ideal candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the design of new catalysts for industrial processes. The oxadiazole ring serves as a versatile platform for such interactions due to its ability to act as both a donor and acceptor in metal-ligand bonding.

The latest research on this compound has focused on its photochemical properties. Scientists have discovered that the conjugated system within the molecule exhibits interesting photoluminescent behavior, which could be exploited in optoelectronic devices. This dual functionality—combining chemical reactivity with optical properties—underscores the compound's versatility across multiple disciplines.

In conclusion, N-(Butan-2-yl)-3-cyclopropyl-1,2,4-oxadiazol-5-amine stands out as a multifaceted molecule with applications ranging from drug discovery to materials science. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important compound in contemporary chemistry.